Cas no 1803458-54-9 (2,3,6,7,14,15-Hexaphenyl-9,10-dihydro-9,10-[1,2]benzenoanthracene)

• Product Name: 2,3,6,7,14,15-Hexaphenyl-9,10-dihydro-9,10-[1,2]benzenoanthracene
• CAS No: 1803458-54-9
• MF: C₅₆H₃₈
• MW: 710.900934696198
• CID: 5085884
• PubChem ID: 122211037
• Update Time: 2025-06-08

2,3,6,7,14,15-Hexaphenyl-9,10-dihydro-9,10-[1,2]benzenoanthracene Chemical and Physical Properties

Names and Identifiers

• 2,3,6,7,14,15-Hexaphenyl-9,10-dihydro-9,10-[1,2]benzenoanthracene
• 4,5,11,12,17,18-hexakis-phenylpentacyclo[6.6.6.02,7.09,14.015,20]icosa-2(7),3,5,9(14),10,12,15(20),16,18-nonaene
• F73240
• 1803458-54-9
• CS-0170767
• 4,5,11,12,17,18-hexaphenylpentacyclo[6.6.6.0(2),?.0?,(1)?.0(1)?,(2)?]icosa-2(7),3,5,9(14),10,12,15(20),16,18-nonaene
• BS-47037

• Inchi： 1S/C56H38/c1-7-19-37(20-8-1)43-31-49-50(32-44(43)38-21-9-2-10-22-38)56-53-35-47(41-27-15-5-16-28-41)45(39-23-11-3-12-24-39)33-51(53)55(49)52-34-46(40-25-13-4-14-26-40)48(36-54(52)56)42-29-17-6-18-30-42/h1-36,55-56H
• InChI Key： NVYUBRAZGIVDRJ-UHFFFAOYSA-N
• SMILES： C12C3C=C(C4C=CC=CC=4)C(C4C=CC=CC=4)=CC=3C(C3=CC(C4C=CC=CC=4)=C(C4C=CC=CC=4)C=C13)C1C=C(C3C=CC=CC=3)C(C3C=CC=CC=3)=CC2=1

Computed Properties

• Exact Mass: 710.297351212g/mol
• Monoisotopic Mass: 710.297351212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 56
• Rotatable Bond Count: 6
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.6
• Topological Polar Surface Area: 0

Additional information on 2,3,6,7,14,15-Hexaphenyl-9,10-dihydro-9,10-[1,2]benzenoanthracene

Comprehensive Overview of 2,3,6,7,14,15-Hexaphenyl-9,10-dihydro-9,10-[1,2]benzenoanthracene (CAS No. 1803458-54-9)

The compound 2,3,6,7,14,15-Hexaphenyl-9,10-dihydro-9,10-[1,2]benzenoanthracene (CAS No. 1803458-54-9) is a highly specialized organic molecule with a unique polycyclic aromatic hydrocarbon (PAH) structure. Its intricate design, featuring multiple phenyl groups attached to a dihydrobenzenoanthracene core, makes it a subject of significant interest in materials science, optoelectronics, and advanced chemical research. Researchers and industries are increasingly exploring its potential applications in organic light-emitting diodes (OLEDs), photovoltaic devices, and molecular electronics, aligning with the global push for sustainable and high-performance materials.

One of the most compelling aspects of 2,3,6,7,14,15-Hexaphenyl-9,10-dihydro-9,10-[1,2]benzenoanthracene is its exceptional thermal stability and photophysical properties. These characteristics are critical for applications in high-efficiency OLED displays, where longevity and color purity are paramount. Recent studies have highlighted its potential as a host material in phosphorescent OLEDs (PhOLEDs), a topic frequently searched by engineers and scientists optimizing next-generation display technologies. The compound’s ability to facilitate efficient energy transfer while minimizing exciton quenching positions it as a promising candidate for commercial and industrial adoption.

In the context of renewable energy, 2,3,6,7,14,15-Hexaphenyl-9,10-dihydro-9,10-[1,2]benzenoanthracene has garnered attention for its potential role in organic photovoltaics (OPVs). With the growing demand for solar energy solutions, researchers are investigating its charge transport properties and light absorption efficiency. The compound’s extended π-conjugation system enhances its electron delocalization, a feature often queried in academic forums and patent filings. This property is particularly relevant for designing flexible solar cells, a hot topic in sustainable technology circles.

Beyond optoelectronics, the synthetic versatility of 2,3,6,7,14,15-Hexaphenyl-9,10-dihydro-9,10-[1,2]benzenoanthracene opens doors for molecular engineering and supramolecular chemistry. Its rigid, multi-aryl structure allows for precise modifications, enabling tailored functionalities for niche applications. For instance, its derivatives are being explored as fluorescent probes in bioimaging, addressing the rising interest in non-invasive diagnostic tools. This aligns with frequent search queries about advanced imaging agents and biocompatible materials in medical research.

The synthesis of 2,3,6,7,14,15-Hexaphenyl-9,10-dihydro-9,10-[1,2]benzenoanthracene typically involves palladium-catalyzed cross-coupling reactions, a method widely discussed in organic synthesis forums. Optimizing its yield and purity remains a focus for chemists, as reflected in publications and patent applications. Notably, the compound’s crystallinity and solubility are frequently debated topics, with researchers seeking solvents and conditions to enhance its processability for industrial-scale production.

In summary, 2,3,6,7,14,15-Hexaphenyl-9,10-dihydro-9,10-[1,2]benzenoanthracene (CAS No. 1803458-54-9) represents a cutting-edge material with multidisciplinary applications. From OLEDs and solar cells to molecular sensors, its properties resonate with contemporary technological demands. As research progresses, this compound is poised to play a pivotal role in advancing green energy and smart materials, making it a recurring keyword in scientific literature and innovation-driven industries.